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Cat. No.: B1340454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the natural abundance of the Carbon-13

(¹³C) isotope, with a specific focus on its relevance to the organochlorine compound

hexachloroethane (C₂Cl₆). This document outlines the theoretical abundance of ¹³C, the

principal methodologies for its experimental determination, and detailed protocols for analysis.

Introduction to Isotopic Abundance and
Hexachloroethane
Natural isotopic abundance refers to the percentage of each isotope of an element as it is

found in a natural sample. Carbon, a fundamental element in organic chemistry and drug

development, has two stable isotopes: the highly abundant Carbon-12 (¹²C) and the much rarer

Carbon-13 (¹³C). The ¹³C isotope, which possesses an additional neutron, constitutes

approximately 1.07% of all natural carbon.[1] This subtle difference in mass allows ¹³C to be

used as a powerful tracer in metabolic studies, environmental science, and for the structural

elucidation of organic molecules.

Hexachloroethane (C₂Cl₆) is a synthetic, crystalline solid with a camphor-like odor.[2] It is not a

naturally occurring compound and is typically formed as a by-product in industrial chlorination

processes.[2] Historically, it has been used by the military in smoke-producing devices, as a

component in fungicides and insecticides, and in metallurgy to degas aluminum melts.[2]
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Understanding the isotopic composition of hexachloroethane and similar compounds is crucial

for source tracking, environmental monitoring, and in advanced analytical applications.

Natural Abundance of Carbon Isotopes
The universally accepted natural abundances of carbon's stable isotopes are presented below.

While minor variations can occur due to isotopic fractionation from physical, chemical, and

biological processes, these values serve as the standard baseline.

Data Presentation: Natural Abundance of Stable Carbon Isotopes

Isotope Protons Neutrons
Isotopic Mass
(Da)

Natural
Abundance
(%)

Carbon-12 (¹²C) 6 6 12.000000 ~98.93%

Carbon-13 (¹³C) 6 7 13.003355 ~1.07%

Source: Data compiled from multiple sources.[1]

For a specific molecule like hexachloroethane, which contains two carbon atoms, the

probability of finding a ¹³C atom is theoretically doubled. In mass spectrometry, this gives rise to

a characteristic M+1 peak. The expected intensity of the M+1 peak for a molecule with two

carbon atoms is approximately 2.2% of the molecular ion (M) peak, reflecting the 1.1% chance

for each of the two carbons to be a ¹³C isotope.[1]

While no specific experimental studies detailing the precise ¹³C natural abundance in

hexachloroethane were identified in a comprehensive literature review, the value can be

precisely determined using established analytical techniques.

Experimental Protocol: Determination of ¹³C
Abundance by GC-IRMS
The gold standard for determining compound-specific isotope ratios is Gas Chromatography-

Isotope Ratio Mass Spectrometry (GC-IRMS). This technique combines the separation power

of gas chromatography with the high precision of an isotope ratio mass spectrometer.
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3.1 Sample Preparation

Dissolution: A known quantity of the hexachloroethane sample is dissolved in a high-purity

organic solvent (e.g., hexane or dichloromethane) to a suitable concentration, typically in the

parts-per-million (ppm) range.

Purity Check: The purity of the dissolved sample should be verified using a standard Gas

Chromatography-Mass Spectrometry (GC-MS) or GC-Flame Ionization Detector (GC-FID)

method to ensure no co-eluting impurities will interfere with the isotopic analysis.

Standard Preparation: A working standard with a known and certified ¹³C/¹²C ratio is

prepared in the same manner to calibrate the instrument and ensure accuracy.

3.2 Instrumentation: GC-Combustion-IRMS

The analytical workflow involves a gas chromatograph connected via a combustion interface to

the isotope ratio mass spectrometer.

Gas Chromatography (GC):

Injector: A split/splitless injector is typically used, operated at a temperature that ensures

the complete and rapid volatilization of hexachloroethane without thermal degradation

(e.g., 250°C).

Carrier Gas: High-purity helium is used as the carrier gas at a constant flow rate.

Column: A capillary column suitable for separating chlorinated hydrocarbons is employed

(e.g., a 30m x 0.25mm ID, 0.25µm film thickness TG-5MS or similar).[3]

Oven Program: A temperature program is developed to ensure the sharp, symmetrical

elution of the hexachloroethane peak, well-separated from the solvent and any potential

impurities. A typical program might start at 100°C, ramp to 180°C, and then continue to a

final temperature of 270-300°C.[3]

Combustion Interface:
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The eluent from the GC column is directed into a high-temperature (940-1000°C)

combustion reactor.[4]

The reactor contains an oxidant (e.g., copper oxide) which quantitatively converts the

carbon in the hexachloroethane molecule into carbon dioxide (CO₂) gas.

The resulting gas stream is then passed through a reduction reactor to remove excess

oxygen and convert nitrogen oxides to N₂. A water trap removes any H₂O produced.

Isotope Ratio Mass Spectrometer (IRMS):

The purified CO₂ gas enters the ion source of the mass spectrometer.

The IRMS is a magnetic sector instrument equipped with multiple Faraday cup detectors,

allowing for the simultaneous measurement of the ion beams corresponding to the

different isotopologues of CO₂.[5]

Specifically, the detectors are positioned to measure the ion currents for mass-to-charge

ratios (m/z) 44 (¹²C¹⁶O₂), 45 (¹³C¹⁶O₂ and ¹²C¹⁷O¹⁶O), and 46 (¹²C¹⁸O¹⁶O).

The instrument calculates the ratio of m/z 45 to m/z 44 to determine the ¹³C/¹²C ratio.

Corrections are automatically applied for the contribution of ¹⁷O to the m/z 45 signal.

3.3 Data Analysis and Reporting

The ¹³C/¹²C ratio is reported using the delta (δ) notation in parts per thousand (per mil, ‰)

relative to the Vienna Pee Dee Belemnite (VPDB) international standard. The formula is as

follows:

δ¹³C (‰) = [ (R_sample / R_standard) - 1 ] × 1000

Where R_sample is the ¹³C/¹²C ratio of the hexachloroethane sample and R_standard is the

¹³C/¹²C ratio of the VPDB standard.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the GC-IRMS protocol for determining the

¹³C abundance in a hexachloroethane sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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